![molecular formula C14H11BrFNO2 B3461296 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide](/img/structure/B3461296.png)
5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide
Overview
Description
5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide is an organic compound that belongs to the class of benzamides. It is an important chemical compound used in scientific research for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide involves the inhibition of several signaling pathways that are involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the activity of the STAT3 and NF-κB signaling pathways, which are known to be overactive in cancer cells and contribute to their growth and survival (Zhang et al., 2015). Additionally, it has been found to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators (Liu et al., 2017).
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In cancer cells, it inhibits cell proliferation, induces apoptosis, and inhibits the invasion and migration of cancer cells (Zhang et al., 2015). In animal models, it has been found to have anti-inflammatory and analgesic effects, reducing the production of inflammatory mediators and reducing pain (Liu et al., 2017).
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide in lab experiments is its specificity for inhibiting the STAT3 and NF-κB signaling pathways. This makes it a useful tool for studying the role of these pathways in cancer cell growth and inflammation. However, one limitation is that it has not been extensively studied in humans, so its safety and efficacy in clinical trials are not yet known.
Future Directions
There are several future directions for research on 5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide. One direction is to further study its potential therapeutic applications in animal models and in clinical trials. Another direction is to investigate its mechanism of action in more detail, including its effects on other signaling pathways and its interactions with other drugs. Additionally, it may be useful to develop analogs of this compound with improved potency and specificity for its target pathways.
Scientific Research Applications
5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia (Zhang et al., 2015). Additionally, it has been found to have anti-inflammatory and analgesic effects in animal models (Liu et al., 2017). These properties make it a promising drug candidate for the treatment of cancer and inflammatory diseases.
properties
IUPAC Name |
5-bromo-N-(2-fluorophenyl)-2-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrFNO2/c1-19-13-7-6-9(15)8-10(13)14(18)17-12-5-3-2-4-11(12)16/h2-8H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUINGTOOFIWBBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(=O)NC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.